5-(4-methoxyphenyl)-1',2,3'-triphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"5-(4-methoxyphenyl)-1',2,3'-triphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole" is a complex chemical compound that has been the subject of various studies due to its interesting chemical and physical properties. It belongs to the bipyrazole family, a group of compounds known for their potential biological and pharmaceutical applications.
Synthesis Analysis
The synthesis of related bipyrazole compounds often involves reactions under specific conditions, like microwave irradiation, to yield various derivatives. For instance, Cuartas et al. (2017) described the synthesis of reduced bipyrazoles from pyrazole precursors, involving cyclocondensation reactions with hydrazine, and subsequent N-formylation or N-acetylation (Cuartas, Insuasty, Cobo, & Glidewell, 2017).
Molecular Structure Analysis
Structural analysis of similar compounds has been conducted using techniques like X-ray crystallography. For example, the structure of 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine was determined using X-ray diffraction, revealing its triclinic system and space group (Lu Jiu-fu et al., 2015).
Chemical Reactions and Properties
Bipyrazoles are known for participating in various chemical reactions. Garg et al. (1973) synthesized a series of 1,5-diphenyl-4-arylazopyrazoles and evaluated them for antimalarial activity, showcasing the compound's reactivity and potential biological activity (Garg, Singhal, & Mathur, 1973).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of potential applications. This could involve in-depth studies using techniques such as NMR spectroscopy, X-ray crystallography, and computational chemistry .
properties
IUPAC Name |
4-[5-(4-methoxyphenyl)-2-phenyl-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H26N4O/c1-36-27-19-17-23(18-20-27)29-21-30(35(32-29)26-15-9-4-10-16-26)28-22-34(25-13-7-3-8-14-25)33-31(28)24-11-5-2-6-12-24/h2-20,22,30H,21H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVJMNSFNRODTLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-methoxyphenyl)-1',2,3'-triphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.